N-(3-chlorophenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide

• IUPAC Name: N-(3-chlorophenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide
• InChI: InChI=1S/C15H21ClN2O3S/c1-12-6-8-17(9-7-12)15(19)11-18(22(2,20)21)14-5-3-4-13(16)10-14/h3-5,10,12H,6-9,11H2,1-2H3
• InChI Key: KISXFAKVXTYQIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CN(C2=CC(=CC=C2)Cl)S(=O)(=O)C
• Molecular Formula: C15H21ClN2O3S
• Molecular Weight: 344.9 g/mol

Description

N-(3-chlorophenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide, also known as CPP-115, is a novel GABA aminotransferase inhibitor. It is a potential drug candidate for the treatment of various neurological disorders such as epilepsy, addiction, and anxiety. CPP-115 is a potent and selective inhibitor of GABA aminotransferase, which is an enzyme that breaks down GABA, an inhibitory neurotransmitter in the brain. By inhibiting GABA aminotransferase, CPP-115 increases the levels of GABA in the brain, which leads to the suppression of seizures and other neurological disorders.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide is based on its ability to inhibit GABA aminotransferase, which is an enzyme that breaks down GABA in the brain. By inhibiting GABA aminotransferase, N-(3-chlorophenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide increases the levels of GABA in the brain, which leads to the suppression of seizures and other neurological disorders. GABA is an inhibitory neurotransmitter that plays a critical role in the regulation of neuronal excitability in the brain. By increasing the levels of GABA, N-(3-chlorophenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide enhances the inhibitory tone in the brain, which leads to the suppression of seizures and other neurological disorders.
Biochemical and Physiological Effects
N-(3-chlorophenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide has been shown to have a number of biochemical and physiological effects in the brain. It increases the levels of GABA in the brain, which leads to the suppression of seizures and other neurological disorders. It also modulates the release of dopamine in the brain, which may contribute to its potential therapeutic effects in addiction. N-(3-chlorophenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide has also been shown to enhance cognitive function in animal models of cognitive impairment.

Advantages and Limitations for Lab Experiments

N-(3-chlorophenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide has several advantages for lab experiments. It is a potent and selective inhibitor of GABA aminotransferase, which makes it a useful tool for studying the role of GABA in the brain. It has also been shown to be effective in reducing seizures in animal models of epilepsy, which makes it a useful tool for studying the mechanisms of epilepsy. However, there are also some limitations to the use of N-(3-chlorophenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide in lab experiments. It has a short half-life in the body, which makes it difficult to administer in vivo. It also has poor solubility in water, which limits its use in some experimental protocols.

Future Directions

There are several potential future directions for research on N-(3-chlorophenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide. One area of research is the development of new formulations of N-(3-chlorophenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide that improve its solubility and pharmacokinetic properties. Another area of research is the investigation of the potential therapeutic applications of N-(3-chlorophenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide in other neurological disorders such as Parkinson's disease and Huntington's disease. Additionally, further research is needed to elucidate the mechanisms of action of N-(3-chlorophenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide in the brain and to identify potential side effects and safety concerns associated with its use. Overall, N-(3-chlorophenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide represents a promising drug candidate for the treatment of various neurological disorders, and further research is needed to fully understand its potential therapeutic applications.

Scientific Research Applications

N-(3-chlorophenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide has been extensively studied for its potential therapeutic applications in various neurological disorders. In preclinical studies, N-(3-chlorophenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide has been shown to be effective in reducing seizures in animal models of epilepsy. It has also been shown to reduce drug-seeking behavior in animal models of addiction and anxiety. N-(3-chlorophenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide has also been studied for its potential use in the treatment of other neurological disorders such as Parkinson's disease and Huntington's disease.